Cas no 1804916-41-3 (Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate
• CAS No: 1804916-41-3
• MF: C₁₂H₁₀F₃NO₃S
• MW: 305.272912502289
• CID: 4957249
• Update Time: 2025-06-30

Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO3S/c1-2-19-11(18)7-3-4-10(20-12(13,14)15)8(5-16)9(7)6-17/h3-4,17H,2,6H2,1H3
• InChI Key： ZYTZWRILSPFKAA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(=O)OCC)=C(CO)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 2.7
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate

Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate (CAS No. 1804916-41-3): A Comprehensive Overview

Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate (CAS No. 1804916-41-3) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound features a benzoate core with a cyano group, a hydroxymethyl group, and a trifluoromethylthio moiety, making it a valuable building block for the development of novel compounds and materials.

The cyano group in Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This characteristic makes the compound particularly useful in synthetic chemistry, where it can serve as an intermediate for the preparation of more complex molecules. Recent studies have shown that the presence of the cyano group can enhance the pharmacological properties of certain drugs, such as increasing their metabolic stability and improving their solubility.

The hydroxymethyl group is another key feature of this compound. This functional group can undergo various chemical reactions, such as oxidation to form aldehydes or carboxylic acids, or substitution to introduce other functional groups. In the context of drug development, the hydroxymethyl group can be modified to improve the bioavailability and efficacy of potential therapeutic agents. For example, researchers have explored the use of hydroxymethyl derivatives in the development of antiviral and anticancer drugs.

The trifluoromethylthio moiety is a particularly interesting aspect of Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate. The trifluoromethyl group is known for its high electronegativity and lipophilicity, which can significantly affect the biological activity and pharmacokinetic properties of molecules containing this group. The thioether linkage adds further complexity and reactivity to the molecule, making it a versatile starting material for various synthetic transformations. Recent studies have highlighted the potential of trifluoromethylthio compounds in enhancing the potency and selectivity of drug candidates.

In terms of its applications, Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for the development of new drugs targeting various diseases. For instance, its unique combination of functional groups has been explored in the design of inhibitors for specific enzymes involved in disease pathways. Additionally, the compound's structural features make it suitable for use in materials science, where it can be incorporated into polymers or other materials to enhance their performance.

From a synthetic chemistry perspective, Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate offers several advantages. Its modular structure allows for efficient synthesis through well-established organic reactions, such as nucleophilic substitution and coupling reactions. The compound can also serve as a versatile platform for further functionalization, enabling chemists to tailor its properties for specific applications. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound, which is an important consideration in modern chemical research.

In conclusion, Ethyl 3-cyano-2-hydroxymethyl-4-(trifluoromethylthio)benzoate (CAS No. 1804916-41-3) is a highly versatile organic compound with significant potential in various scientific and industrial fields. Its unique combination of functional groups makes it an attractive candidate for drug development, materials science, and synthetic chemistry. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.